![molecular formula C14H14N2O3 B1218512 2-(3-Nitro-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one](/img/structure/B1218512.png)
2-(3-Nitro-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one
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Overview
Description
2-[(3-nitrophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one is a member of quinuclidines and a cyclic ketone.
Scientific Research Applications
Synthesis and Structural Analysis
- Researchers have synthesized a series of 2-(substituted benzylidene/heteroaryl-3-ylmethylene)-1-azabicyclo[2.2.2]octan-3ones, including compounds similar to 2-(3-Nitro-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one, to explore their biological activity. One compound, (Z)-2-(2-Methoxybenzylidene)-1-azabicyclo[2.2.2]octan-3-one, was specifically prepared and its molecular conformation studied through X-ray analysis to understand the impact of substituents on its structure (Sonar, Parkin, & Crooks, 2006).
Microbial Hydroxylation
- The compound (Z)-2-benzylidene-1-azabicyclo[2.2.2]octan-3-one, which shares a similar structure with this compound, was subjected to microbial hydroxylation by various fungi and actinomycetes. This process occurred regio- and stereoselectively, yielding several hydroxylated derivatives, which illustrates the potential for biotransformation in creating diverse derivatives of such compounds (Wong & Burns, 1999).
Use in Catalysis and Synthesis
- Compounds structurally similar to this compound have been used in catalysis and synthesis. For example, C2-symmetric bicyclo[2.2.2]octa-2,5-dienes, containing benzyl and phenyl groups, have been used in rhodium-catalyzed asymmetric reactions. Such findings suggest potential catalytic applications for related bicyclic compounds (Otomaru, Okamoto, Shintani, & Hayashi, 2005).
properties
Molecular Formula |
C14H14N2O3 |
---|---|
Molecular Weight |
258.27 g/mol |
IUPAC Name |
(2E)-2-[(3-nitrophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one |
InChI |
InChI=1S/C14H14N2O3/c17-14-11-4-6-15(7-5-11)13(14)9-10-2-1-3-12(8-10)16(18)19/h1-3,8-9,11H,4-7H2/b13-9+ |
InChI Key |
OTLZCUTYLMWZKH-UKTHLTGXSA-N |
Isomeric SMILES |
C1CN\2CCC1C(=O)/C2=C\C3=CC(=CC=C3)[N+](=O)[O-] |
SMILES |
C1CN2CCC1C(=O)C2=CC3=CC(=CC=C3)[N+](=O)[O-] |
Canonical SMILES |
C1CN2CCC1C(=O)C2=CC3=CC(=CC=C3)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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